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Compound of Interest

Compound Name: Aluminum carbide

Cat. No.: B075661 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Handling and

Disposal of Aluminum Carbide

Navigating the complexities of laboratory research demands a steadfast commitment to safety.

This guide provides indispensable, step-by-step procedures for the safe handling, storage, and

disposal of aluminum carbide, ensuring the well-being of researchers, scientists, and drug

development professionals. By adhering to these protocols, you can mitigate risks and foster a

secure research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling aluminum carbide, a comprehensive PPE strategy is crucial. The following

table summarizes the required protective gear, categorized by the area of protection.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face Safety Goggles or Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

mandatory. A face shield

should be used in situations

with a higher risk of splashing

or dust generation.

Skin Chemical Resistant Gloves

Impermeable gloves are

required. While specific

breakthrough time data for

solid aluminum carbide is not

readily available, nitrile or

rubber gloves are

recommended. Always inspect

gloves for integrity before use.

[1]

Flame-Resistant (FR) Clothing

Wear fire/flame-resistant and

impervious clothing. Long-

sleeved garments are

essential to prevent skin

contact.

Respiratory
Full-Face Respirator or

N95/P100 Respirator

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation is

experienced. For tasks that

may generate dust, a

respirator with a particulate

filter (N95, R95, P95, or

higher) is recommended.

Quantitative Exposure Limits
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While specific occupational exposure limits for aluminum carbide are not established, the

limits for aluminum and its compounds provide a crucial benchmark for ensuring a safe working

environment.

Substance Agency
Exposure Limit
(Time-Weighted
Average)

Notes

Aluminum (Metal and

Insoluble Compounds)
ACGIH TLV

1 mg/m³ (Respirable

fraction)

Threshold Limit Value

for an 8-hour workday.

Aluminum (Total Dust) OSHA PEL 15 mg/m³

Permissible Exposure

Limit for an 8-hour

workday.[2]

Aluminum (Respirable

Fraction)
OSHA PEL 5 mg/m³

Permissible Exposure

Limit for an 8-hour

workday.[2]

Aluminum (Total Dust) NIOSH REL 10 mg/m³

Recommended

Exposure Limit for a

10-hour workday.[2]

Aluminum (Respirable

Fraction)
NIOSH REL 5 mg/m³

Recommended

Exposure Limit for a

10-hour workday.[2]

Operational Plan: From Handling to Disposal
A systematic approach is paramount when working with aluminum carbide. The following

workflow outlines the critical steps from preparation to final disposal.
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Preparation

Handling

Cleanup & Storage

Disposal

1. Risk Assessment

2. PPE Donning & Inspection

Proceed if hazards are understood

3. Work Area Setup

Proceed with correct PPE

4. Weighing & Transfer

Ensure ventilation & no ignition sources

5. Reaction Setup

Use non-sparking tools

6. Decontamination

After experiment completion

7. Proper Storage

Clean all equipment

8. Waste Collection

Store in a cool, dry place

9. Disposal Procedure

Segregate hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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